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Compound of Interest

Compound Name: GB1107

Cat. No.: B15602735 Get Quote

Technical Support Center: GB1107
Welcome to the technical support center for GB1107, a potent and selective Galectin-3

inhibitor. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the effective use of GB1107 in aqueous solutions for

experimental settings. Here you will find troubleshooting guides and frequently asked questions

(FAQs) to address common challenges, particularly concerning its solubility.

Frequently Asked Questions (FAQs)
Q1: What is GB1107 and what is its mechanism of action?

A1: GB1107 is a potent, selective, and orally active small molecule inhibitor of Galectin-3 (Gal-

3), with a binding affinity (Kd) of 37 nM for human Galectin-3.[1] Galectin-3 is a β-galactoside-

binding lectin implicated in a variety of pathological processes, including cancer progression,

fibrosis, and inflammation.[2][3] By inhibiting Galectin-3, GB1107 can modulate downstream

signaling pathways, such as those involving TGF-β, PI3K/Akt, and Ras/Raf/MEK/ERK, thereby

interfering with processes like cell proliferation, migration, and fibrosis.[1][4][5]

Q2: What are the main challenges in preparing GB1107 for aqueous-based experiments?

A2: The primary challenge with GB1107 is its poor aqueous solubility.[6] It is a hydrophobic

compound that readily dissolves in organic solvents like dimethyl sulfoxide (DMSO) but is

practically insoluble in water.[6] When a concentrated DMSO stock solution of GB1107 is
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diluted into an aqueous buffer or cell culture medium, the compound can precipitate, a

phenomenon often referred to as "crashing out."[7][8] This can lead to inaccurate experimental

results and potential cytotoxicity from the precipitate.

Q3: What is the recommended solvent for making a stock solution of GB1107?

A3: The recommended solvent for preparing a high-concentration stock solution of GB1107 is

100% anhydrous DMSO.[1][9] Several suppliers report high solubility in DMSO, for instance, at

concentrations of 45 mg/mL (86.15 mM) or even 100 mg/mL (191.45 mM).[10] It is crucial to

use fresh, high-quality DMSO to avoid moisture, which can reduce the solubility of the

compound.

Q4: How should I store GB1107 powder and its stock solutions?

A4:

Solid (Powder) Form: Store the solid form of GB1107 at -20°C for long-term storage (up to 3

years), protected from light.[10]

Stock Solutions in DMSO: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[11] Store these aliquots at -80°C for up to a year or at -20°C for

shorter periods.[10]

Troubleshooting Guide: Preventing GB1107
Precipitation in Aqueous Solutions
This guide addresses the common issue of GB1107 precipitation when diluting a DMSO stock

solution into an aqueous buffer or cell culture medium.
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Issue Potential Cause Recommended Solution

Immediate Precipitation

The final concentration of

GB1107 exceeds its solubility

limit in the aqueous medium.

Decrease the final working

concentration of GB1107.

Perform a solubility test to

determine the maximum

soluble concentration in your

specific medium.[7]

Rapid dilution of the

concentrated DMSO stock into

the aqueous medium causes

the compound to "crash out".

Perform a stepwise or serial

dilution. First, create an

intermediate dilution of the

DMSO stock in a smaller

volume of pre-warmed (37°C)

medium or buffer. Then, add

this intermediate dilution to the

final volume.[8][12]

The final concentration of

DMSO is too low to maintain

the solubility of GB1107.

While aiming for a low final

DMSO concentration (ideally

<0.1% to avoid solvent

effects), a slightly higher, yet

non-toxic, concentration (up to

0.5%) might be necessary to

keep the compound in

solution.[7][11] Always include

a vehicle control with the same

final DMSO concentration in

your experiments.[11]

Delayed Precipitation (after

incubation)

Evaporation of the medium in

long-term experiments

concentrates GB1107,

exceeding its solubility.

Ensure proper humidification

of your incubator and use

culture plates with low-

evaporation lids or sealing

membranes.[3]

Temperature fluctuations

during handling or microscopy

can affect solubility.

Minimize the time culture

plates are outside the

incubator. If using microscopy,

a heated stage can help
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maintain a constant

temperature.[8]

Interaction with components in

the cell culture medium (e.g.,

salts, proteins) reduces

solubility.

Test the solubility of GB1107 in

a simpler buffered saline

solution (e.g., PBS) to identify

if specific media components

are contributing to

precipitation. The presence of

serum can sometimes help

solubilize hydrophobic

compounds through protein

binding.[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
GB1107 in DMSO
Materials:

GB1107 powder (Molecular Weight: 522.32 g/mol )[1]

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortexer and/or sonicator

Procedure:

Calculation: To prepare a 10 mM stock solution, you will need 5.22 mg of GB1107 per 1 mL

of DMSO.

Weighing: Accurately weigh 5.22 mg of GB1107 powder and place it into a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube.
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Mixing: Vortex the tube vigorously for 1-2 minutes. If the compound does not fully dissolve,

use a sonicator bath for 5-10 minutes until the solution is clear.[13]

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C, protected from light.[11]

Protocol 2: General Procedure for Preparing Working
Solutions in Aqueous Media
This protocol provides a general method for diluting the DMSO stock solution into an aqueous

medium (e.g., cell culture medium) while minimizing precipitation.

Procedure:

Pre-warm the Medium: Pre-warm your complete cell culture medium or aqueous buffer to

37°C. Working with cold solutions can decrease the solubility of GB1107.[7]

Intermediate Dilution (Optional but Recommended): If your final desired concentration is low

(e.g., in the nanomolar range), it is best to first prepare an intermediate dilution of your 10

mM stock solution in 100% DMSO (e.g., to 1 mM or 100 µM).

Final Dilution:

Add the DMSO stock solution (or intermediate dilution) dropwise into the pre-warmed

medium while gently vortexing or swirling.[7] This ensures rapid and even distribution,

preventing localized high concentrations that can lead to precipitation.

Ensure the final concentration of DMSO in your working solution is as low as possible,

ideally below 0.1%, and not exceeding 0.5%, to avoid solvent-induced cytotoxicity or off-

target effects.[7][11]

Vehicle Control: Always prepare a vehicle control that contains the same final concentration

of DMSO as your experimental samples.

Immediate Use: It is recommended to prepare the working solutions fresh and use them

immediately to minimize the risk of precipitation over time.
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Data Presentation
Table 1: Solubility of GB1107 in Various Solvents and Formulations

Solvent/Formulatio
n

Concentration Notes Reference(s)

DMSO 45 mg/mL (~86 mM)
Sonication

recommended.
[10]

DMSO
100 mg/mL (~191

mM)

Use fresh, anhydrous

DMSO.

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL (~3.83 mM)
For in vivo use. Add

solvents sequentially.
[10]

5% DMSO + 40%

PEG300 + 5% Tween-

80 + 50% Saline

2.5 mg/mL (~4.79

mM)

Suspended solution;

may require

sonication.

[14]

10% DMSO + 90%

(20% SBE-β-CD in

saline)

≥ 2.5 mg/mL (≥4.79

mM)
Clear solution. [14]

Water Insoluble -

Visualizations
Galectin-3 Signaling Pathways
Galectin-3 is known to influence several key signaling pathways that are critical in cancer and

fibrosis. The diagram below illustrates the central role of Galectin-3 and how its inhibition by

GB1107 can impact these downstream cellular processes.
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Caption: Galectin-3 signaling pathways and the inhibitory action of GB1107.
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Experimental Workflow for Preparing Aqueous Solutions
of GB1107
The following diagram outlines a logical workflow for successfully preparing aqueous working

solutions of GB1107 from a DMSO stock, including key decision points for troubleshooting.

Troubleshooting Steps

Start: GB1107 Powder

Prepare 10 mM Stock
in 100% Anhydrous DMSO

Stepwise Dilution of
DMSO Stock into Medium

Pre-warm Aqueous Medium
to 37°C

Observe for Precipitation

Solution is Clear:
Proceed with Experiment

No

Precipitation Occurs:
Troubleshoot

Yes

Lower Final ConcentrationOptimize Final DMSO %Consider Co-solvents
(e.g., for in vivo)

RetryRetry

Click to download full resolution via product page

Caption: Recommended workflow for preparing GB1107 working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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